Cas no 7464-30-4 ( )

• Product Name: &nbsp
• CAS No: 7464-30-4
• MF: C₁₃H₂₀O₈
• MW: 304.293105125427
• CID: 979609
• PubChem ID: 345979
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (5,6-diacetyloxy-7-methyl-1,3-dioxepan-4-yl)methyl acetate
• DTXSID10323414
• 7464-30-4
• NSC-403965
• NSC403965
• 4-[(Acetyloxy)methyl]-7-methyl-1,3-dioxepane-5,6-diyl diacetate (non-preferred name)
• 4-[(Acetyloxy)methyl]-7-methyl-1,3-dioxepane-5,6-diyl diacetate
•  

• Inchi： 1S/C13H20O8/c1-7-12(20-9(3)15)13(21-10(4)16)11(19-6-18-7)5-17-8(2)14/h7,11-13H,5-6H2,1-4H3
• InChI Key： SSVUWXQETHWLGB-UHFFFAOYSA-N
• SMILES： O1COC(C)C(C(C1COC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 304.1158
• Monoisotopic Mass: 304.11581759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 97.4Ų

Experimental Properties

• PSA: 97.36